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In the ever-evolving field of energetic materials, the quest for higher performance, greater

stability, and enhanced safety remains a primary objective. This guide provides a detailed

comparison of two powerful explosive compounds: Octahydro-1,3,5,7-tetranitro-1,3,5,7-

tetrazocine (HMX) and 2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexaazaisowurtzitane (CL-20).

While HMX has long been a benchmark for military-grade explosives, CL-20 represents a

newer generation of high-energy-density materials.[1][2] This analysis, intended for researchers

and professionals in drug development and materials science, presents a side-by-side view of

their performance characteristics, supported by experimental data and methodologies.

Quantitative Performance Data
The following table summarizes the key performance metrics of HMX and CL-20, including their

pure forms and representative plastic-bonded explosive (PBX) formulations.
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Property HMX (Octogen) CL-20 (HNIW) Unit

Chemical Formula C₄H₈N₈O₈ C₆H₆N₁₂O₁₂ -

Crystal Density 1.91 2.04 g/cm³

Detonation Velocity

(Pure)
9,100 ~9,660 m/s

Detonation Pressure

(PBX)
~34.5 (LX-14) ~42.5 (PAX-11) GPa

Heat of Explosion 6,192 Not explicitly found kJ/kg

Impact Sensitivity

(h₅₀)
32 - 55 14 - 29 cm

Friction Sensitivity 114 - 120
Insensitive up to 61-

71
N

Note: Performance characteristics, especially for PBX formulations, can vary based on the

specific binder and additives used.[1][3][4][5][6][7]

Logical Performance Comparison
The following diagram illustrates the general performance relationship between HMX and CL-

20, highlighting the trade-offs between energy output and sensitivity.
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Caption: A diagram showing the relative performance of CL-20 and HMX.

Experimental Protocols
The determination of the performance characteristics of high explosives involves a range of

standardized experimental tests. These protocols are crucial for ensuring the reliability and

comparability of data.

Detonation Velocity Measurement
A common method for determining detonation velocity is the use of ionization pins or fiber-optic

probes.[3][8]

Workflow:

The explosive material is pressed into a cylindrical charge of a specific diameter and

length.

Ionization pins or optical fibers are placed at precise, known distances along the length of

the charge.

The explosive is initiated at one end.

As the detonation wave propagates along the charge, it sequentially activates the pins or

alters the light transmission in the fibers.

The time intervals between the activation of successive probes are measured with high-

speed electronics.

The detonation velocity is then calculated by dividing the known distance between probes

by the measured time interval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1203285?utm_src=pdf-body-img
https://www.ingentaconnect.com/contentone/asp/me/2017/00000007/00000003/art00005?crawler=true&mimetype=application/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4828176/
https://www.benchchem.com/product/b1203285?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. HMX [chemeurope.com]

2. taylorandfrancis.com [taylorandfrancis.com]

3. ingentaconnect.com [ingentaconnect.com]

4. yugoimport.com [yugoimport.com]

5. HMX - Wikipedia [en.wikipedia.org]

6. newatlas.com [newatlas.com]

7. scribd.com [scribd.com]

8. Research and Development of High-performance Explosives - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Performance Analysis of HMX- and CL-
20-Based Explosives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203285#performance-comparison-of-hmx-based-
vs-cl-20-based-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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